4-(3,4-Difluorophenyl)piperidine
Overview
Description
“4-(3,4-Difluorophenyl)piperidine” is a chemical compound used in scientific research . It has a molecular weight of 197.23 and a molecular formula of C11H13F2N .
Molecular Structure Analysis
The InChI code for “4-(3,4-Difluorophenyl)piperidine” is 1S/C11H13F2N/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8;/h1-2,7-8,14H,3-6H2 . This indicates the presence of a piperidine ring with a 3,4-difluorophenyl group attached to it.Physical And Chemical Properties Analysis
“4-(3,4-Difluorophenyl)piperidine” is a powder at room temperature . It has a melting point of 255-256 degrees Celsius .Scientific Research Applications
Medicinal Chemistry
Piperidine derivatives, including “4-(3,4-Difluorophenyl)piperidine”, are essential synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Neuroscience
In the field of neuroscience, “4-(3,4-Difluorophenyl)piperidine” has gained significant attention due to its potential applications. The specific mechanisms and effects are still under investigation.
Drug Discovery
“4-(3,4-Difluorophenyl)piperidine” is a key component in the field of drug discovery. It’s used as a building block and reagent in synthesizing organic compounds, including medicinal products .
Anticancer Applications
Several piperidine alkaloids, which could potentially include “4-(3,4-Difluorophenyl)piperidine”, have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antimicrobial Applications
Piperidine derivatives have shown promising results as antimicrobial agents . Further research could reveal the potential of “4-(3,4-Difluorophenyl)piperidine” in this field.
Anti-inflammatory Applications
Piperidine derivatives, including “4-(3,4-Difluorophenyl)piperidine”, have been utilized as anti-inflammatory agents . This suggests potential applications in treating conditions characterized by inflammation.
Safety and Hazards
“4-(3,4-Difluorophenyl)piperidine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, and it can cause acute toxicity if swallowed, inhaled, or comes in contact with skin. It can also cause severe skin burns and eye damage .
Future Directions
Mechanism of Action
Target of Action
The primary target of 4-(3,4-Difluorophenyl)piperidine is Beta-secretase 1 . Beta-secretase 1 is an enzyme that plays a crucial role in the production of beta-amyloid peptide in neural cells, a key player in the development of Alzheimer’s disease .
Mode of Action
It is known that the compound interacts with its target, beta-secretase 1, potentially inhibiting its activity . This interaction could lead to a decrease in the production of beta-amyloid peptide, thereby potentially mitigating the progression of Alzheimer’s disease .
Biochemical Pathways
The biochemical pathways affected by 4-(3,4-Difluorophenyl)piperidine are related to the production of beta-amyloid peptide. By inhibiting Beta-secretase 1, the compound could disrupt the amyloidogenic pathway, which involves the sequential cleavage of the amyloid precursor protein (APP) by Beta-secretase 1 and gamma-secretase .
Result of Action
The molecular and cellular effects of 4-(3,4-Difluorophenyl)piperidine’s action are likely related to its potential inhibitory effect on Beta-secretase 1. By inhibiting this enzyme, the compound could reduce the production of beta-amyloid peptide, potentially alleviating the symptoms of Alzheimer’s disease .
properties
IUPAC Name |
4-(3,4-difluorophenyl)piperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2N/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AISKKPHNOXOTEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=CC(=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60585661 |
Source
|
| Record name | 4-(3,4-Difluorophenyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Difluorophenyl)piperidine | |
CAS RN |
721958-67-4 |
Source
|
| Record name | 4-(3,4-Difluorophenyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60585661 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-Chlorophenyl)methylazaniumyl]cyclohexane-1-carboxylate](/img/structure/B7797142.png)
![[2-(4-Fluoro-phenyl)-2-hydroxy-ethyl]-carbamic acid tert-butyl ester](/img/structure/B7797172.png)